Cas no 953751-33-2 (6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 953751-33-2
• MF: C₈H₃FN₂O₄
• MW: 210.11882519722
• CID: 4661540
• PubChem ID: 16788980
• Update Time: 2025-07-19

6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione
• 6-fluoro-5-nitro-1H-indole-2,3-dione
• F53376
• 6-Fluoro-5-nitro-1H-indole-2,3-dione (ACI)
• SCHEMBL15712304
• EN300-49072
• Z291279688
• CS-0055898
• AKOS009167102
• 953751-33-2
• 6-Fluoro-5-nitroindoline-2,3-dione
• PUULBMGUQRBTGM-UHFFFAOYSA-N

• Inchi： 1S/C8H3FN2O4/c9-4-2-5-3(1-6(4)11(14)15)7(12)8(13)10-5/h1-2H,(H,10,12,13)
• InChI Key： PUULBMGUQRBTGM-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C(NC=2C=1)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.00768474g/mol
• Monoisotopic Mass: 210.00768474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92

Additional information on 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 953751-33-2)

6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione (CAS No. 953751-33-2) is a fluorinated nitro-substituted indole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic compounds, which are widely studied for their diverse biological activities. The presence of both fluoro and nitro groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their unique properties, such as increased metabolic stability and bioavailability. Researchers are particularly interested in 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione for its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound's nitro group also makes it a candidate for photodynamic therapy, a cutting-edge approach in cancer treatment.

The synthesis of 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione typically involves multi-step reactions, including nitration and fluorination of indole precursors. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound's stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial applications.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated nitro-indoles are under active investigation. With growing awareness of green chemistry, researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. The compound's potential role in biodegradable agrochemicals aligns with the global shift toward eco-friendly farming practices.

In the context of AI-driven drug discovery, 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione has been flagged as a promising scaffold for virtual screening. Machine learning models predict its compatibility with various biological targets, accelerating the identification of novel therapeutics. This aligns with the increasing trend of integrating computational chemistry into traditional research methodologies.

For suppliers and manufacturers, the compound's CAS No. 953751-33-2 serves as a unique identifier in global databases, ensuring traceability and compliance with regulatory standards. Its inclusion in chemical libraries for high-throughput screening further underscores its relevance in modern drug development pipelines.

In summary, 6-fluoro-5-nitro-2,3-dihydro-1H-indole-2,3-dione represents a versatile building block in medicinal and agricultural chemistry. Its unique structural features and broad applicability make it a subject of ongoing research, particularly in areas like precision medicine and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.